Cas no 147611-82-3 (2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-)

• Product Name: 2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-
• CAS No: 147611-82-3
• MF: C₇H₄N₄O₃S₂
• MW: 256.261657714844
• CID: 183180
• PubChem ID: 15871706
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-
• 7-isothiocyanato-2,1,3-benzoxadiazole-4-sulfonamide
• 4-Benzofurazansulfonamide, 7-isothiocyanato-
• 7-Aminosulfonyl-4-(2,1,3-benzoxadiazolyl)isothiocyanate
• Abd-ncs
• DTXSID40933166
• 147611-82-3

• Inchi： 1S/C7H4N4O3S2/c8-16(12,13)5-2-1-4(9-3-15)6-7(5)11-14-10-6/h1-2H,(H2,8,12,13)
• InChI Key： HWFBOFAKQCMAPO-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C1=NON=2)N=C=S)(N)(=O)=O

Computed Properties

• Exact Mass: 255.97262
• Monoisotopic Mass: 255.97248235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 111.44